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Compound of Interest

2-(Chloromethyl)thiazole

Compound Name:

hydrochloride
CAS No.: 71670-79-6
Cat. No.: B1613149

Get Quote

\ J

CAS: 7709-58-2 | Formula: CaH4CINS[1]-HCI | MW: 170.06 g/mol [1][2]

Executive Safety Assessment
Status:HIGH HAZARD / CORROSIVE / HYGROSCOPIC
As a Senior Application Scientist, | cannot overstate the importance of respecting the specific

structural moieties of this compound. 2-(Chloromethyl)thiazole hydrochloride is not merely a
"toxic solid"; it possesses a dual-threat profile:

+ The Chloromethyl Group: An electrophilic site capable of alkylating biological nucleophiles
(DNA, proteins). This poses a significant contact risk beyond simple irritation.

¢ The Hydrochloride Salt: This renders the compound highly hygroscopic. Upon contact with
atmospheric moisture, it hydrolyzes to release hydrochloric acid (HCI) gas, turning a dust
hazard into a corrosive inhalation hazard.

Immediate Action Required:
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» Engineering Control: All open handling must occur inside a certified chemical fume hood.

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Moisture ingress degrades
the product and pressurizes containers with HCI.

Strategic Personal Protective Equipment (PPE)

Rationale: Standard lab PPE is insufficient for alkylating corrosives. The following system is
self-validating: if the outer layer fails, the inner layer provides a detection window and
temporary barrier.

A. Dermal Protection (The "Double-Barrier" Protocol)

Do not rely on single-layer disposable nitrile gloves. Chlorinated heterocycles can permeate
thin nitrile rapidly.

Layer Material Specification Scientific Rationale

Provides tactile
_ ) sensitivity and a final
Inner Nitrile 4-5 mil (Exam grade) ] )
barrier against

incidental contact.

Critical: Resists

_ _ permeation of
Laminate / Silver ) ] )
Outer ] EVOH/PE Multi-layer chlorinated organics
Shield® _
and alkylating agents

where nitrile fails.

Acceptable only for
brief handling of

Alt. Outer Heavy Nitrile >8 mil (Extended Cuff)  solids. Not suitable for
prolonged solution

handling.

B. Respiratory & Ocular Protection[3][4][5][6][7][8]

o Solids (Weighing): If weighing outside a hood (strongly discouraged) or in a hood with
turbulent airflow, use an N95/P100 particulate respirator.
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¢ Solutions/Heating: Use a Full-Face Respirator with Multi-Gas Cartridges (OV/AG). The "AG"
(Acid Gas) component is mandatory to neutralize evolved HCI.

¢ Eyes: Chemical Splash Goggles (ventless or indirect vent). Safety glasses are insufficient
due to the corrosive risk to corneal tissue.

Visualization: PPE Decision Logic

Caption: Logical flow for selecting PPE based on the physical state of the reagent.
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Operational Protocols
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Protocol A: Safe Weighing & Transfer

Objective: Prevent static-induced dispersal and moisture contamination.

e Environment: Place the balance inside the fume hood. If this is impossible, use a static-free
balance enclosure.

o Anti-Static Measures: This salt is prone to static charge. Use an ionizing fan or anti-static gun
on the spatula and weighing boat before contact.

» Aliquot Strategy: Do not return unused solid to the stock container. The introduction of
atmospheric moisture on the spatula will degrade the remaining stock (releasing HCI).

o Transfer: Dissolve the solid immediately after weighing. Do not leave the weighing boat
sitting open.

Protocol B: Solubilization (Exotherm Management)

Objective: Control the heat of solution and acid release.
e Solvent Choice: Compatible with polar organic solvents (Methanol, DMSO, DMF).

o Addition Rate: Add the solid to the solvent slowly. The solvation energy + potential hydrolysis
is exothermic.

e Venting: Ensure the vessel is vented (e.g., needle through septum) if dissolving in a closed
system, to prevent pressure buildup from HCI off-gassing.

Emergency Response & Disposal

Rationale: Neutralization is safer than simple dilution for acidic halides.

Spill Cleanup Workflow
e Dry Spill:

o Cover with a dry absorbent pad to prevent spreading.

o Gently sweep into a bag using a brush (avoid raising dust).
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o Wipe surface with 5% Sodium Bicarbonate (NaHCOs) solution to neutralize acidic
residues.

o Wet Spill:

o Cover immediately with a Neutralizing Absorbent (commercial acid spill kit or soda
ash/sand mixture).

o Wait for bubbling (CO: release) to cease.

o Scoop into a hazardous waste container labeled "Halogenated Organic + Acidic."

Disposal Classification
e RCRA Code (USA): Likely D002 (Corrosive) and D003 (Reactivity - potential).

o Stream: Segregate into Halogenated Organic Waste. Do not mix with strong bases or
oxidizers in the waste drum to avoid secondary reactions.

Visualization: Spill Response Logic

Caption: Step-by-step decision tree for neutralizing and cleaning spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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